Cas no 2059917-34-7 (Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate)

• Product Name: Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• CAS No: 2059917-34-7
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD29991716
• CID: 4773689
• PubChem ID: 122360237
• Update Time: 2025-07-21

Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• cis-1-Boc-3-amino-5-fluoropiperidine
• SB34844
• SB35211
• t-Butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• cis-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• (3S,5R)-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• 1955555-01-7
• 2059917-34-7
• SCHEMBL24120700
• tert-butyl(3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• rac-tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• BS-43618
• (3S,5R)-1-Boc-3-amino-5-fluoropiperidine
• P19608
• EN300-7299896
• CS-0168680
• MFCD29991716
• EN300-270376
• Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate

• MDL： MFCD29991716
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7(11)4-8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m1/s1
• InChI Key： QHVIBSNJHHGNCZ-SFYZADRCSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@H](C1)N

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate

Introduction to Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 2059917-34-7)

Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2059917-34-7, belongs to the piperidine class of heterocyclic organic compounds. Its unique structural features, particularly the presence of a fluoro substituent and specific stereochemistry, make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate lies in its potential applications in drug discovery and medicinal chemistry. Piperidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a fluorine atom into the piperidine ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated piperidine compounds due to their promising pharmacological profiles. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved pharmacokinetic properties such as increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made fluorinated piperidines a cornerstone in the design of next-generation drugs.

One of the most compelling aspects of Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate is its stereochemical configuration. The (3S,5R) designation indicates a specific arrangement of substituents around the piperidine ring, which is crucial for achieving optimal biological activity. The stereochemistry of a molecule can significantly influence its interaction with biological targets, often determining its efficacy and selectivity. Therefore, compounds like Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate are meticulously designed to ensure that they possess the desired stereochemical purity.

The synthesis of Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro group is particularly challenging due to its high reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision and yield.

Recent studies have highlighted the potential of Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate as a building block for more complex pharmacophores. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting various disease pathways. For instance, it has been shown to be a versatile intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

The role of computational chemistry in optimizing the structure and properties of Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By leveraging computational tools, scientists can identify optimal synthetic routes and predict potential side effects or interactions with biological targets.

In conclusion, Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a valuable tool for drug discovery and development. As research in fluorinated piperidine compounds continues to evolve, compounds like this one are expected to play an increasingly important role in the fight against various diseases.